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Compound of Interest

Compound Name: Hexadecanedioic acid-d28

Cat. No.: B12426326 Get Quote

Hexadecanedioic acid, also known as thapsic acid, is a dicarboxylic acid with the chemical

formula C₁₆H₃₀O₄.[1][2][3] It plays a role as a human metabolite. Deuterium (²H or D) is a stable

isotope of hydrogen with an atomic weight approximately twice that of the common hydrogen

isotope, protium.[4][5][6] In hexadecanedioic acid-d28, twenty-eight of the hydrogen atoms

are replaced by deuterium atoms. This isotopic substitution is a powerful tool in various

research applications, including metabolic studies, reaction mechanism elucidation, and as

internal standards in mass spectrometry-based analyses.

Calculation of Molecular Weights
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The atomic weights of the relevant elements are provided in the table below.
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Component
Chemical Formula /
Symbol

Atomic/Molecular Weight
(u)

Carbon C ~12.011

Oxygen O ~15.999

Hydrogen (Protium) H ~1.008

Deuterium D or ²H ~2.014[4][5]

Hexadecanedioic Acid C₁₆H₃₀O₄ ~286.41[1][3][7][8]

Hexadecanedioic Acid-d28 C₁₆H₂D₂₈O₄ ~314.594

Experimental Protocol for Molecular Weight Calculation
The molecular weight of hexadecanedioic acid-d28 is calculated as follows:

Start with the molecular weight of the non-deuterated hexadecanedioic acid: 286.41 u.

Subtract the mass of the 28 hydrogen atoms that are replaced: 28 * 1.008 u = 28.224 u.

Add the mass of the 28 deuterium atoms that are substituted: 28 * 2.014 u = 56.392 u.

Calculate the final molecular weight: 286.41 u - 28.224 u + 56.392 u = 314.588 u.

Note: The calculated value may slightly differ from the one in the table due to rounding of

atomic weights.

Visualization of the Molecular Relationship
The following diagram illustrates the relationship between the native compound, the isotopic

label, and the resulting deuterated compound, along with their respective molecular weights.
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Starting Compound Isotopic Label

Resulting Compound

Hexadecanedioic Acid
C₁₆H₃₀O₄

MW: ~286.41 u

Hexadecanedioic Acid-d28
C₁₆H₂D₂₈O₄

MW: ~314.594 u

Isotopic Substitution

Deuterium (x28)
²H or D

AW: ~2.014 u

Click to download full resolution via product page

Caption: Molecular relationship of Hexadecanedioic Acid and its deuterated form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://en.wikipedia.org/wiki/Hydrogen
https://www.benchchem.com/product/b12426326#hexadecanedioic-acid-d28-molecular-weight
https://www.benchchem.com/product/b12426326#hexadecanedioic-acid-d28-molecular-weight
https://www.benchchem.com/product/b12426326#hexadecanedioic-acid-d28-molecular-weight
https://www.benchchem.com/product/b12426326#hexadecanedioic-acid-d28-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12426326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

